1-(3,5-Dimethylpiperidin-1-yl)-2-(5-phenyl-1,2-oxazol-3-yl)ethanone

• IUPAC Name: 1-(3,5-dimethylpiperidin-1-yl)-2-(5-phenyl-1,2-oxazol-3-yl)ethanone
• InChI: InChI=1S/C18H22N2O2/c1-13-8-14(2)12-20(11-13)18(21)10-16-9-17(22-19-16)15-6-4-3-5-7-15/h3-7,9,13-14H,8,10-12H2,1-2H3
• InChI Key: GAUBHVOEHKYYDL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CC2=NOC(=C2)C3=CC=CC=C3)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

1-(3,5-Dimethylpiperidin-1-yl)-2-(5-phenyl-1,2-oxazol-3-yl)ethanone is a chemical compound that belongs to the class of synthetic cathinones. It is commonly known by its street name, Dibutylone. Dibutylone is a popular research chemical that is used in scientific research due to its unique properties.

Mechanism of Action

Dibutylone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It also acts as a releasing agent of these neurotransmitters. This results in an increase in the levels of these neurotransmitters in the brain, leading to a euphoric and stimulating effect.
Biochemical and Physiological Effects:
Dibutylone has been shown to have both stimulant and hallucinogenic effects. It produces a feeling of euphoria, increased energy, and heightened alertness. It can also cause hallucinations, paranoia, and anxiety. Dibutylone has been shown to have a similar effect to other synthetic cathinones, such as methylone and mephedrone.

Advantages and Limitations for Lab Experiments

Dibutylone is a useful tool for studying the effects of synthetic cathinones on the central nervous system. It has been used as a reference standard for other synthetic cathinones, allowing researchers to compare the effects of different compounds. However, Dibutylone has limitations in terms of its safety profile. It can cause adverse effects such as hallucinations and paranoia, making it potentially dangerous to work with.

Future Directions

There are several future directions for research on Dibutylone. One area of research could focus on the long-term effects of synthetic cathinones on the brain. Another area of research could focus on the development of safer synthetic cathinones that have less potential for abuse and adverse effects. Additionally, research could focus on the development of new analytical techniques for the detection and quantification of synthetic cathinones in biological samples.
Conclusion:
In conclusion, Dibutylone is a synthetic cathinone that is commonly used in scientific research. It is used to study the effects of synthetic cathinones on the central nervous system and has a unique mechanism of action. Dibutylone has both advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, Dibutylone is a valuable tool for studying the effects of synthetic cathinones on the brain and has the potential to lead to new insights into the mechanisms of drug addiction and abuse.

Synthesis Methods

The synthesis of Dibutylone involves the reaction of 1-(3,5-Dimethylpiperidin-1-yl)propan-1-one with 5-phenyl-1,2-oxazole-3-carboxylic acid. The reaction is catalyzed by a strong acid, typically sulfuric acid. The product is then purified using a series of chemical reactions and recrystallization techniques.

Scientific Research Applications

Dibutylone is used in scientific research to study the effects of synthetic cathinones on the central nervous system. It is commonly used as a reference standard for other synthetic cathinones. Dibutylone is also used to study the pharmacokinetics and pharmacodynamics of synthetic cathinones.